Cas no 1182878-06-3 (ethyl2-methyl-1-(pyrimidin-2-yl)propylamine)

• Product Name: ethyl2-methyl-1-(pyrimidin-2-yl)propylamine
• CAS No: 1182878-06-3
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6295443
• PubChem ID: 60818743
• Update Time: 2025-08-04

ethyl2-methyl-1-(pyrimidin-2-yl)propylamine Chemical and Physical Properties

Names and Identifiers

• ethyl2-methyl-1-(pyrimidin-2-yl)propylamine
• ethyl[2-methyl-1-(pyrimidin-2-yl)propyl]amine
• 1182878-06-3
• EN300-1122078
• n-Ethyl-2-methyl-1-(pyrimidin-2-yl)propan-1-amine
• CS-0273718

• Inchi： 1S/C10H17N3/c1-4-11-9(8(2)3)10-12-6-5-7-13-10/h5-9,11H,4H2,1-3H3
• InChI Key： IGSDEWPKDQKHRQ-UHFFFAOYSA-N
• SMILES： N(CC)C(C1N=CC=CN=1)C(C)C

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.8Ų

Additional information on ethyl2-methyl-1-(pyrimidin-2-yl)propylamine

Ethyl 2-Methyl-1-(Pyrimidin-2-Yl)Propylamine: A Comprehensive Overview

Ethyl 2-methyl-1-(pyrimidin-2-yl)propylamine, with the CAS number 1182878-06-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amines, specifically featuring a pyrimidine ring, which is a heterocyclic aromatic compound with two nitrogen atoms in its structure. The presence of the pyrimidine ring makes this compound particularly valuable in drug discovery and development due to its potential bioactivity and versatility in chemical synthesis.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly their role as inhibitors of various enzymes and receptors. Ethyl 2-methyl-1-(pyrimidin-2-yl)propylamine has been explored for its potential as a kinase inhibitor, which is a critical target in cancer therapy. The methyl group attached to the propyl chain enhances the compound's lipophilicity, making it more suitable for crossing biological membranes and interacting with cellular targets.

The synthesis of ethyl 2-methyl-1-(pyrimidin-2-yl)propylamine involves a multi-step process, typically starting with the preparation of the pyrimidine ring. This is often achieved through condensation reactions involving aldehydes or ketones and ammonia or an amine source. The subsequent alkylation step introduces the ethyl group, while the methyl substitution on the propyl chain is introduced through methylation reactions. The optimization of these steps is crucial for achieving high yields and purity, which are essential for downstream applications.

In terms of applications, ethyl 2-methyl-1-(pyrimidin-2-yl)propylamine has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate cellular signaling pathways makes it a candidate for treating diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research has demonstrated that this compound can inhibit the activity of certain protein kinases, which are overexpressed in various cancers.

Moreover, the structural flexibility of ethyl 2-methyl-1-(pyrimidin-2-yl)propylamine allows for further chemical modifications to enhance its pharmacokinetic properties. By altering substituents on the pyrimidine ring or modifying the side chains, chemists can optimize the compound's solubility, bioavailability, and metabolic stability. These modifications are critical for translating laboratory findings into clinically viable drugs.

From an environmental standpoint, ethyl 2-methyl-1-(pyrimidin-2-yl)propylamine has been studied for its biodegradability and ecological impact. Research indicates that under aerobic conditions, this compound undergoes microbial degradation, reducing its persistence in aquatic environments. This information is vital for assessing its safety profile and ensuring responsible use in industrial and pharmaceutical settings.

In conclusion, ethyl 2-methyl-1-(pyrimidin-2-yl)propylamine (CAS No: 1182878-06-3) stands out as a versatile and bioactive compound with significant potential in drug discovery and development. Its unique structure, combined with recent advancements in synthetic methods and pharmacological studies, positions it as a valuable tool in addressing unmet medical needs. Continued research into its mechanisms of action and optimization of its chemical properties will undoubtedly pave the way for its translation into effective therapeutic agents.